Cas no 2138140-79-9 (1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]-)

• Product Name: 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]-
• CAS No: 2138140-79-9
• MF: C₁₃H₂₁BrN₂
• MW: 285.223242521286
• CID: 5289202
• Update Time: 2025-05-27

1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]-

• Inchi： 1S/C13H21BrN2/c1-13(2,3)10-4-6-11(7-5-10)16-8-12(14)15-9-16/h8-11H,4-7H2,1-3H3
• InChI Key： HBKZZQKLJKWCGC-UHFFFAOYSA-N
• SMILES： C1N(C2CCC(C(C)(C)C)CC2)C=C(Br)N=1

Additional information on 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]-

Comprehensive Overview of 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- (CAS No. 2138140-79-9)

The compound 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- (CAS No. 2138140-79-9) is a specialized imidazole derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a bromine substituent and a tert-butylcyclohexyl group, makes it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery and material science, aligning with the growing demand for high-performance chemical building blocks.

One of the key reasons for the rising interest in CAS No. 2138140-79-9 is its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The imidazole core is known for its versatility, often serving as a scaffold for enzyme inhibitors and receptor modulators. This compound’s brominated and bulky cyclohexyl features further enhance its utility in creating sterically hindered and electron-rich intermediates. Such properties are highly sought after in the design of targeted therapeutics, particularly in oncology and neurology research.

In the context of green chemistry and sustainable synthesis, 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- has also been studied for its compatibility with catalytic processes and atom-efficient reactions. As the chemical industry shifts toward eco-friendly practices, this compound’s potential for low-waste production and high-yield transformations positions it as a promising candidate for industrial-scale applications. Researchers are particularly intrigued by its stability under microwave-assisted synthesis and flow chemistry conditions, which are among the hottest topics in process optimization today.

Another area where CAS No. 2138140-79-9 shines is in the development of advanced materials. Its rigid cyclohexyl backbone and electron-withdrawing bromine make it an ideal candidate for constructing liquid crystals and polymeric networks. These materials are critical for optoelectronic devices, such as OLEDs and sensors, which are currently in high demand due to the rapid growth of the smart technology sector. The compound’s ability to impart thermal stability and tunable electronic properties to materials is a major focus of ongoing research.

From a commercial perspective, the global market for imidazole derivatives is expanding, driven by their widespread use in agrochemicals, cosmetics, and pharmaceuticals. 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- is no exception, with suppliers and manufacturers actively optimizing its synthetic routes to meet the escalating demand. Quality control and regulatory compliance are paramount, as industries prioritize high-purity intermediates for GMP production. This compound’s patent landscape and intellectual property considerations are also being closely monitored, reflecting its commercial significance.

In summary, 1H-Imidazole, 4-bromo-1-[4-(1,1-dimethylethyl)cyclohexyl]- (CAS No. 2138140-79-9) is a multifaceted compound with broad applicability across life sciences and material engineering. Its structural uniqueness and functional diversity make it a cornerstone in contemporary chemical innovation. As research continues to uncover new uses and synthetic methodologies, this compound is poised to remain at the forefront of cutting-edge science and industrial advancement.